Cas no 1228312-05-7 (Anthracen-9-ylmethyl diethylcarbamate)

• Product Name: Anthracen-9-ylmethyl diethylcarbamate
• CAS No: 1228312-05-7
• Molecular Formula: C₂₀H₂₁NO₂
• Molecular Weight: 307.38624548912
• MDL: MFCD23703153
• CID: 2896383
• PubChem ID: 58444338

Anthracen-9-ylmethyl diethylcarbamate Properties

Names and Identifiers

• Anthracen-9-ylmethyl diethylcarbamate
• 9-anthrylmethyl N,N-diethylcarbamate
• anthracen-9-ylmethyl N,N-diethylcarbamate
• Diethylcarbamic acid 9-anthrylmethyl ester
• CS-0133235
• SCHEMBL2398796
• 1228312-05-7
• Carbamic acid, N,N-diethyl-, 9-anthracenylmethyl ester
• AS-76046
• (ANTHRACEN-9-YL)METHYL N,N-DIETHYLCARBAMATE
• D94353
• Carbamic acid, N,?N-?diethyl-?, 9-?anthracenylmethyl ester

• MDL： MFCD23703153
• InChIKey： ZWDNVDDEDBXBMD-UHFFFAOYSA-N
• Inchi： 1S/C20H21NO2/c1-3-21(4-2)20(22)23-14-19-17-11-7-5-9-15(17)13-16-10-6-8-12-18(16)19/h5-13H,3-4,14H2,1-2H3
• SMILES： O(C(N(CC)CC)=O)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: g/mol
• Heavy Atom Count: 23
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5
• Molecular Weight: g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes